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Cat. No.: B1210642 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl fluorosulfonate (CH₃FO₃S), commonly known in laboratory settings as "Magic

Methyl," is a potent and highly reactive methylating agent. Its exceptional electrophilicity makes

it a valuable reagent in organic synthesis for the methylation of a wide range of nucleophiles.

However, its extreme toxicity necessitates stringent safety protocols and handling procedures.

This technical guide provides a comprehensive overview of methyl fluorosulfonate, including

its chemical and physical properties, a detailed synthesis protocol, its mechanism of action, and

critical safety information.

Physicochemical Properties
Methyl fluorosulfonate is a colorless, volatile liquid.[1][2] Its key quantitative properties are

summarized in the table below for easy reference.
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Property Value Reference

Molecular Formula CH₃FO₃S [2][3]

Molecular Weight 114.09 g/mol [3][4]

Density 1.45 g/mL [3][4]

Boiling Point 93 °C [3][4]

Melting Point -95 °C [1][2]

Flash Point 10 °C [4]

Refractive Index (n_D²⁰) 1.3326 [1][2]

Vapor Pressure 57.3 mmHg at 25°C [1]

Synthesis of Methyl Fluorosulfonate
The synthesis of methyl fluorosulfonate is most commonly achieved through the reaction of

equimolar amounts of dimethyl sulfate and fluorosulfonic acid, followed by distillation.[3][4]

Experimental Protocol: Synthesis from Dimethyl Sulfate
and Fluorosulfonic Acid
Disclaimer: The following protocol is for informational purposes only and should only be

attempted by trained professionals in a well-equipped chemical laboratory with appropriate

safety measures in place. A thorough risk assessment must be conducted prior to commencing

any experimental work.

Materials:

Dimethyl sulfate ((CH₃)₂SO₄)

Fluorosulfonic acid (HSO₃F)

Distillation apparatus

Inert atmosphere (e.g., nitrogen or argon)
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Procedure:

In a fume hood, an equimolar mixture of fluorosulfonic acid and dimethyl sulfate is carefully

prepared in a distillation flask.

The mixture is then distilled to yield methyl fluorosulfonate.[3]

Reaction Workflow Diagram:

Dimethyl Sulfate
((CH₃)₂SO₄)
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Caption: Synthesis of Methyl Fluorosulfonate.

Mechanism of Action: Methylation
Methyl fluorosulfonate is a powerful electrophilic methylating agent. It reacts with

nucleophiles via a bimolecular nucleophilic substitution (S_N2) mechanism. The fluorosulfonate

group is an excellent leaving group, which facilitates the transfer of the methyl group to the

nucleophile.

General Methylation Reaction Diagram:
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Caption: S_N2 Methylation Mechanism.

Safety and Handling
Extreme Hazard Warning: Methyl fluorosulfonate is extremely toxic and a suspected

carcinogen.[5] Inhalation, ingestion, or skin contact can be fatal. It is corrosive and can cause

severe burns.[5] Exposure can lead to fatal pulmonary edema.[1][2]

Mandatory Safety Precautions:

Always handle methyl fluorosulfonate in a certified chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, chemical-

resistant gloves (e.g., nitrile), and safety goggles.

Avoid inhalation of vapors and any contact with skin and eyes.

Have an emergency plan and appropriate spill containment materials readily available.

Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as water, acids, and bases.[6][7]

In Case of Exposure:
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Inhalation: Immediately move to fresh air and seek urgent medical attention.

Skin Contact: Immediately remove contaminated clothing and flush the affected area with

copious amounts of water for at least 15 minutes. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Disposal:

Dispose of methyl fluorosulfonate and any contaminated materials as hazardous waste in

accordance with all local, state, and federal regulations. Do not dispose of down the drain.[4]

[6]

Applications in Drug Development and Research
Despite its hazards, the high reactivity of methyl fluorosulfonate makes it a valuable tool in

organic synthesis for the introduction of a methyl group. In drug development, methylation can

be a crucial step in modifying a lead compound to improve its pharmacological properties, such

as potency, selectivity, and metabolic stability. It is used to synthesize a variety of compounds,

including esters, ethers, and N-methylated heterocycles. However, due to its toxicity, it has

been largely replaced by the less volatile and slightly less reactive methyl

trifluoromethanesulfonate.[3]

Conclusion
Methyl fluorosulfonate is a highly effective methylating agent with significant applications in

organic synthesis. Its use is accompanied by extreme health risks, demanding the utmost

caution and adherence to stringent safety protocols. For researchers and professionals in drug

development, a thorough understanding of its properties, reactivity, and safe handling is

paramount to harnessing its synthetic utility while ensuring personal and environmental safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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